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Compound of Interest

Compound Name: ENMD-1068

Cat. No.: B607328

ENMD-1068 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with ENMD-1068. Below you will find frequently asked
guestions and troubleshooting guides related to the stability and storage of this compound.

Frequently Asked Questions (FAQs)

Q1: How should | store the solid form of ENMD-10687

The solid form of ENMD-1068 is shipped at room temperature within the continental US.[1] For
long-term storage, it is recommended to refer to the Certificate of Analysis provided with the
product. As a general best practice for research compounds, storing the solid powder in a cool,
dry, and dark place is advisable.

Q2: What are the recommended storage conditions for ENMD-1068 stock solutions?

Prepared stock solutions of ENMD-1068 hydrochloride have specific storage guidelines to
maintain their stability.[2] To prevent degradation from repeated freeze-thaw cycles, it is
recommended to aliquot the solution after preparation.[2]

Q3: How long can | store the stock solutions?
The storage duration for stock solutions depends on the temperature:

e At -80°C, the solution can be stored for up to 6 months.[2]
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e At -20°C, when stored under nitrogen, the solution is stable for up to 1 month.[2]
Q4: What precautions should | take when preparing working solutions for in vivo experiments?

For in vivo studies, it is highly recommended to prepare fresh working solutions on the day of
use.[2] This minimizes the risk of degradation and ensures the potency of the compound.

Q5: Are there specific instructions for aqueous stock solutions?

If you prepare a stock solution in water, it should be filtered and sterilized using a 0.22 pym filter
before use.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Unexpected experimental
results or loss of compound

activity.

Improper storage of stock
solutions leading to

degradation.

Review the storage conditions
of your stock solution. Ensure
it was stored at the correct
temperature and for the
recommended duration.[2]
Avoid repeated freeze-thaw

cycles by preparing aliquots.[2]

Degradation of working

solution.

Prepare fresh working
solutions for each experiment,

especially for in vivo studies.[2]

Precipitation or phase
separation observed during
preparation of working

solutions.

The compound has limited
solubility in the chosen solvent

system.

Gentle heating and/or
sonication can be used to aid
dissolution.[2] Ensure the
correct volumetric ratios of
solvents are used as per the

recommended protocols.[2]

Difficulty dissolving the

compound.

The compound may have
specific solubility

characteristics.

Refer to the solubility
information provided by the
supplier. For ENMD-1068
hydrochloride, specific
protocols using solvents like
DMSO, PEG300, Tween-80,

and saline are available.[2]

Data Presentation

Table 1: Recommended Storage Conditions for ENMD-1068 Hydrochloride Stock Solutions

Storage Temperature

Duration

Special Conditions

-80°C

Up to 6 months

Aliguot to avoid freeze-thaw

cycles.[2]

-20°C

Up to 1 month

Store under nitrogen.[2]
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Experimental Protocols

Protocol 1: Preparation of a Working Solution for In Vivo Experiments (Suspended Solution)

This protocol yields a 5 mg/mL suspended solution suitable for oral and intraperitoneal
injection.[2]

Prepare a 50.0 mg/mL stock solution in DMSO.

For a 1 mL working solution, take 100 uL of the DMSO stock solution and add it to 400 pL of
PEG300. Mix thoroughly.

Add 50 pL of Tween-80 to the mixture and mix again until uniform.

Add 450 pL of Saline to bring the final volume to 1 mL.

Protocol 2: Preparation of a Working Solution for In Vivo Experiments (Clear Solution)
This protocol yields a clear solution of = 5 mg/mL.[2]

e Prepare a 50.0 mg/mL stock solution in DMSO.

e For a 1 mL working solution, add 100 uL of the DMSO stock solution to 900 pL of 20% SBE-
-CD in Saline. Mix until the solution is clear.

Visualizations
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ENMD-1068 Handling and Storage Workflow
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Caption: Workflow for handling and storing ENMD-1068.
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ENMD-1068 is a selective protease-activated receptor 2 (PAR2) antagonist.[1] Its mechanism
of action involves inhibiting the TGF-B1/Smad signaling pathway, which plays a role in
conditions like liver fibrosis and endometriosis.[2]

Simplified PAR2 Signaling Pathway and Inhibition by ENMD-1068

Extracellular

(Protease (e.g., TrypsinD

PAR2 Receptor

Intracellular Signaling

(G-protein activatior)

Downstream Signaling

(e.g., NF-kB, MAPK)
anlammation, ProIiferatiorD

Click to download full resolution via product page

Caption: Inhibition of the PAR2 signaling pathway by ENMD-1068.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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